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Compound Name: 9-Hydroxyoctadecanoic Acid

Cat. No.: B1243329 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
9-Hydroxyoctadecadienoic acid (9-HODE) is a crucial oxidized metabolite of linoleic acid, the

most abundant polyunsaturated fatty acid in the human diet.[1][2] Generated via enzymatic

pathways involving cyclooxygenases (COX) and cytochrome P450 (CYP) enzymes, or through

non-enzymatic free-radical oxidation, 9-HODE is an important signaling molecule and a

biomarker for oxidative stress.[2][3] Elevated levels of 9-HODE are implicated in various

pathological conditions, including inflammation, atherosclerosis, and cancer.[1][4][5]

Accurate and sensitive quantification of 9-HODE in biological matrices is essential for

understanding its role in disease pathogenesis and for the development of novel therapeutics.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold

standard for this purpose, offering high specificity and sensitivity. This application note provides

a detailed protocol for the robust quantification of 9-HODE in plasma using LC-MS/MS.

Biological Pathway of 9-HODE
Linoleic acid is converted to 9-HODE, which then acts on various cellular receptors to elicit

biological responses. 9-HODE is a known ligand for Peroxisome Proliferator-Activated
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Receptor gamma (PPARγ) and the G protein-coupled receptor GPR132, influencing gene

expression related to lipid uptake and inflammation.[4][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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